Cas no 1260650-29-0 (1-2-chloro-5-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 1-2-chloro-5-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 1260650-29-0
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 5231871
• PubChem ID: 75355869
• Update Time: 2025-10-29

1-2-chloro-5-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-Chloro-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
• Cyclopropanamine, 1-[2-chloro-5-(trifluoromethyl)phenyl]-
• 1-2-chloro-5-(trifluoromethyl)phenylcyclopropan-1-amine

• Inchi： 1S/C10H9ClF3N/c11-8-2-1-6(10(12,13)14)5-7(8)9(15)3-4-9/h1-2,5H,3-4,15H2
• InChI Key： ZEFPSVIAEJGILX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on 1-2-chloro-5-(trifluoromethyl)phenylcyclopropan-1-amine

1-2-Chloro-5-(Trifluoromethyl)Phenylcyclopropan-1-Amine: A Comprehensive Overview

The compound 1-2-chloro-5-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 1260650-29-0) is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of aromatic amines, featuring a cyclopropane ring fused with a phenyl group, further substituted with a chlorine atom and a trifluoromethyl group. The combination of these substituents imparts distinctive electronic and steric characteristics, making it a subject of interest in various fields of chemistry, including medicinal chemistry, materials science, and catalysis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-2-chloro-5-(trifluoromethyl)phenylcyclopropan-1-amine. Researchers have explored diverse strategies, including transition-metal-catalyzed cyclizations and photochemical reactions, to construct the cyclopropane ring with high precision. These methods not only enhance the yield but also ensure the formation of stereochemically pure products, which are crucial for applications in drug discovery and material synthesis.

The structural uniqueness of 1-2-chloro-5-(trifluoromethyl)phenylcyclopropan-1-amine lies in its ability to act as a versatile building block in organic synthesis. The cyclopropane ring is known for its inherent strain, which can be harnessed to induce reactivity in various chemical transformations. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, modulating the electronic environment of the molecule and influencing its reactivity in different reaction scenarios.

In terms of applications, 1-2-chloro-5-(trifluoromethyl)phenylcyclopropan-1-amine has shown promise in medicinal chemistry as a potential lead compound for drug development. Its ability to interact with specific biological targets, such as enzymes or receptors, makes it a valuable candidate for designing bioactive molecules. Recent studies have highlighted its potential as an inhibitor of certain kinases, which are key players in various disease pathways.

Beyond medicinal chemistry, this compound has also garnered attention in materials science due to its unique electronic properties. The combination of the cyclopropane ring and the trifluoromethyl group endows it with interesting optical and electronic characteristics, making it a candidate for advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Ongoing research is focused on optimizing its properties for practical applications in these areas.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1-2-chloro-5-(trifluoromethyl)phenylcyclopropan-1-amine is crucial for its sustainable use. Recent studies have investigated its biodegradation under various environmental conditions, providing insights into its persistence and potential risks to ecosystems. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 1-2-chloro-5-(trifluoromethyl)phenylcyclopropanamino (CAS No. 1260650–29–0) stands out as a multifaceted molecule with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future scientific developments. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to both academic and industrial sectors.